Cas no 1360918-45-1 (Methyl 5-fluoro-3-iodopicolinate)

• Product Name: Methyl 5-fluoro-3-iodopicolinate
• CAS No: 1360918-45-1
• MF: C₇H₅FINO₂
• MW: 281.022977590561
• CID: 4905960
• Update Time: 2023-08-21

Methyl 5-fluoro-3-iodopicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-3-iodopicolinate
• COC(=O)c1ncc(F)cc1I
• methyl 5-fluoro-3-iodopyridine-2-carboxylate

• Inchi： 1S/C7H5FINO2/c1-12-7(11)6-5(9)2-4(8)3-10-6/h2-3H,1H3
• InChI Key： NEJSHIAXTOCLKS-UHFFFAOYSA-N
• SMILES： IC1=CC(=CN=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2